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A comprehensive guide for researchers and crop protection professionals on the performance
of triazole fungicides against early and late leaf spot of groundnut, supported by experimental
data.

Groundnut (Arachis hypogaea L.) is a globally important crop, but its yield is significantly
hampered by foliar fungal diseases, primarily early leaf spot (causative agent Cercospora
arachidicola) and late leaf spot (causative agent Phaeoisariopsis personata). Triazole
fungicides are a crucial class of systemic fungicides widely used to manage these diseases.
This guide provides a comparative analysis of the efficacy of various triazole fungicides based
on published research, presenting quantitative data, detailed experimental protocols, and visual
representations of their mode of action and experimental application.

Performance Data of Triazole Fungicides

The following tables summarize the performance of different triazole fungicides in controlling
groundnut leaf spot and their impact on yield, based on data from multiple field trials.

Table 1: Efficacy of Triazole Fungicides on Disease Intensity of Groundnut Leaf Spot
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Mean
- L . Percent
. Active Application Disease .

Fungicide . . Disease Reference

Ingredient Rate (%) Intensity

Control (%)
(%)

Hexaconazol

5EC 0.005 30.60 53.30 [1]
e
Difenoconazo

25 EC 0.0125 - - [2]
le
Propiconazol

25 EC 0.0125 37.80 - [3]
e
Tebuconazole 25 WG - 40.99 - [3]
Tebuconazole - 0.15 - 52.42 [4]
Hexaconazol

: - 01 - - [51[6]

e + Zineb
Untreated

- - 65.53 0 [1]
Control

Note: Direct comparison of percentage values across different studies should be done with
caution due to variations in experimental conditions, disease pressure, and assessment
methods.

Table 2: Impact of Triazole Fungicide Application on Groundnut Pod Yield

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://forum.graphviz.org/t/datasets-of-text-graphviz-examples/1450
https://epubs.icar.org.in/ejournal/index.php/IPPJ/article/view/19564
https://www.mdpi.com/2673-7655/5/5/60
https://www.mdpi.com/2673-7655/5/5/60
https://scialert.net/fulltext/?doi=ppj.2013.85.91
https://www.researchgate.net/publication/353013214_Efficacy_of_different_triazole_fungicides_in_reducing_combined_incidence_of_early_leaf_spot_late_leaf_spot_and_rust_diseases_of_groundnut
https://www.phytojournal.com/special-issue/2020.v9.i5S.13002/efficacy-of-different-triazole-fungicides-in-reducing-combined-incidence-of-early-leaf-spot-late-leaf-spot-and-rust-diseases-of-groundnut
https://forum.graphviz.org/t/datasets-of-text-graphviz-examples/1450
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7943502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Yield
. o Mean Pod
. Active Application . Increase
Fungicide . Yield ( Reference
Ingredient Rate (%) over
kg/ha)
Control (%)
Hexaconazol
5EC 0.005 2211 48.90 [1]
e
Difenoconazo
25 EC 0.0125 - - [2]
le
Propiconazol
25 EC - 2207 - [3]
e
Tebuconazole 25 WG - 2263 - [3]
Tebuconazole - 0.15 - 67 [4]
Hexaconazol
71 [2]
e
Untreated
1485 0 [1]
Control

Experimental Protocols

The data presented in this guide are derived from field experiments conducted under varying
environmental conditions. However, the general methodologies employed in these studies
share common principles.

A. General Field Trial Protocol

A typical experimental protocol for evaluating the efficacy of triazole fungicides against
groundnut leaf spot involves the following steps:

o Experimental Design: The trials are commonly laid out in a Randomized Complete Block
Design (RCBD) with multiple replications for each treatment to ensure statistical validity.[7][8]

e Plot Management: Standard agronomic practices for groundnut cultivation are followed,
including land preparation, sowing of a susceptible variety, fertilization, and irrigation.
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» Fungicide Application:
o Fungicides are applied as foliar sprays using a knapsack sprayer.

o The first spray is typically initiated at the first appearance of disease symptoms or at a
predefined number of days after sowing (e.g., 30-40 days).[2]

o Subsequent sprays are applied at intervals of 15-20 days, depending on the disease
severity and weather conditions.

o Data Collection:

o Disease severity is recorded at regular intervals using a standardized rating scale (e.g., 1-
9 scale).

o The Percent Disease Index (PDI) is calculated from the disease severity ratings.
o At harvest, data on pod yield and haulm yield are collected from the net plot area.

o Statistical Analysis: The collected data are subjected to Analysis of Variance (ANOVA) to
determine the statistical significance of the differences between treatments.

Visualizations
Signaling Pathway: Mode of Action of Triazole
Fungicides

Triazole fungicides act by inhibiting the biosynthesis of ergosterol, a vital component of the
fungal cell membrane. This disruption leads to impaired membrane function and ultimately,
fungal cell death. The following diagram illustrates this signaling pathway.

Caption: Mode of action of triazole fungicides.

Experimental Workflow for Fungicide Efficacy Trial

The following diagram outlines a typical workflow for conducting a field trial to evaluate the
efficacy of triazole fungicides for the control of groundnut leaf spot.
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Caption: Workflow for fungicide efficacy trials.
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Conclusion

Triazole fungicides, including hexaconazole, difenoconazole, propiconazole, and tebuconazole,
have consistently demonstrated significant efficacy in controlling groundnut leaf spot and
increasing pod yields.[2][3][4] The selection of a specific triazole fungicide may depend on
factors such as local disease pressure, cost-effectiveness, and the potential for resistance
development. Adherence to standardized experimental protocols is crucial for generating
reliable and comparable data on fungicide performance. The primary mode of action of these
fungicides, the inhibition of ergosterol biosynthesis, is a well-established mechanism that
disrupts the integrity of the fungal cell membrane. This guide provides a foundational
understanding for researchers and professionals in the development and deployment of
effective strategies for managing groundnut leaf spot.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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